Cas no 1379065-65-2 (5-(Chloromethyl)-3-fluoro-2-methylpyridine)

• Product Name: 5-(Chloromethyl)-3-fluoro-2-methylpyridine
• CAS No: 1379065-65-2
• MF: C₇H₇ClFN
• MW: 159.588584184647
• MDL: MFCD19440438
• CID: 4902851
• Update Time: 2025-05-21

5-(Chloromethyl)-3-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(CHLOROMETHYL)-3-FLUORO-2-METHYLPYRIDINE
• AB76305
• 5-Chloromethyl-3-fluoro-2-methylpyridine
• 5-(Chloromethyl)-3-fluoro-2-methylpyridine

• MDL： MFCD19440438
• Inchi： 1S/C7H7ClFN/c1-5-7(9)2-6(3-8)4-10-5/h2,4H,3H2,1H3
• InChI Key： FQDDMBRNHYRAFY-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C)C(=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.7
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-(Chloromethyl)-3-fluoro-2-methylpyridine

5-(Chloromethyl)-3-fluoro-2-methylpyridine: A Versatile Building Block in Pharmaceutical and Chemical Synthesis

5-(Chloromethyl)-3-fluoro-2-methylpyridine (CAS No. 1379065-65-2) is a highly versatile compound that has gained significant attention in the fields of pharmaceutical and chemical synthesis due to its unique structural features and reactivity. This compound, characterized by its chloromethyl, fluoro, and methyl substituents on a pyridine ring, offers a wide range of applications in the development of novel drugs and advanced materials.

The chloromethyl group in 5-(Chloromethyl)-3-fluoro-2-methylpyridine is a valuable functional handle for further chemical modifications. It can be readily converted into various functional groups such as amines, ethers, and thioethers through nucleophilic substitution reactions. This versatility makes it an attractive starting material for the synthesis of complex molecules with diverse biological activities.

The presence of the fluoro substituent on the pyridine ring imparts unique electronic and steric properties to the molecule. Fluorine atoms are known to modulate the physicochemical properties of organic compounds, often enhancing their lipophilicity, metabolic stability, and binding affinity to biological targets. These properties are crucial in drug design, where fine-tuning the molecular structure can significantly improve the therapeutic efficacy and safety profile of a drug candidate.

The methyl group on the pyridine ring further contributes to the overall stability and reactivity of 5-(Chloromethyl)-3-fluoro-2-methylpyridine. It provides additional steric protection to the pyridine core, which can influence the selectivity and efficiency of chemical transformations. This feature is particularly important in multi-step synthetic routes where maintaining the integrity of the core structure is essential.

In recent years, there has been a growing interest in using 5-(Chloromethyl)-3-fluoro-2-methylpyridine as a key intermediate in the synthesis of novel pharmaceuticals. For instance, it has been employed in the development of inhibitors targeting specific enzymes involved in disease pathways. One notable example is its use in the synthesis of potent inhibitors of kinases, which are key regulators of cellular signaling pathways and are implicated in various diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-(Chloromethyl)-3-fluoro-2-methylpyridine as a building block for synthesizing a series of kinase inhibitors with improved potency and selectivity. The researchers demonstrated that by strategically incorporating this compound into their molecular designs, they were able to achieve significant enhancements in both potency and selectivity compared to existing inhibitors. This finding underscores the potential of 5-(Chloromethyl)-3-fluoro-2-methylpyridine as a valuable tool in drug discovery efforts.

Beyond its applications in pharmaceuticals, 5-(Chloromethyl)-3-fluoro-2-methylpyridine has also found utility in other areas of chemical research. For example, it has been used as a ligand precursor in coordination chemistry for the synthesis of metal complexes with unique catalytic properties. These complexes have shown promise in various catalytic reactions, including C-H activation and cross-coupling reactions, which are essential for the efficient synthesis of complex organic molecules.

In conclusion, 5-(Chloromethyl)-3-fluoro-2-methylpyridine (CAS No. 1379065-65-2) is a highly versatile compound with significant potential in both pharmaceutical and chemical synthesis. Its unique combination of functional groups provides a robust platform for developing novel drugs and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.